5-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride
Overview
Description
5-Amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride is a chemical compound with the molecular formula C11H15ClN2O . It is a derivative of indole, a heterocyclic aromatic organic compound .
Synthesis Analysis
The synthesis of 2,3-dihydroindole derivatives, which includes 5-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride, often involves the reduction of the corresponding indoles . Various boron hydrides can be used for the reduction of functional groups in the 2-oxindole and 2-chloroindole molecules . The chemoselective reduction of the nitrile group in the presence of an amide has also been demonstrated .Scientific Research Applications
Antiviral Applications
The indole derivatives, including compounds similar to 5-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride, have shown promising antiviral activities. These compounds can inhibit the replication of various RNA and DNA viruses, offering potential therapeutic options for viral infections .
Anti-inflammatory Properties
Indole derivatives are known to exhibit significant anti-inflammatory properties. This makes them valuable in the research for new treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease .
Anticancer Research
The structural framework of indole derivatives is being explored for its anticancer properties. Research indicates that these compounds can play a role in apoptosis and cell cycle arrest, which are crucial mechanisms in cancer treatment strategies .
Anti-HIV Activity
Compounds with an indole base structure have been investigated for their potential to inhibit HIV replication. This research is vital for the development of new drugs that could supplement the current HIV treatment regimens .
Antioxidant Effects
The antioxidant capacity of indole derivatives is another area of interest. By combating oxidative stress, these compounds could be beneficial in preventing or treating diseases associated with free radical damage .
Antimicrobial and Antitubercular Potential
Indole-based compounds have been studied for their antimicrobial properties, including activity against tuberculosis-causing bacteria. This research is particularly important given the rising antibiotic resistance .
Antidiabetic Applications
Research into indole derivatives also extends to antidiabetic applications. These compounds may influence insulin secretion or insulin sensitivity, offering new avenues for diabetes management .
Antimalarial and Anticholinesterase Activities
The fight against malaria and neurodegenerative diseases like Alzheimer’s has also benefited from research into indole derivatives. Their potential to inhibit cholinesterase enzymes and plasmodium species is of significant scientific interest .
Future Directions
The future directions for the study and application of 5-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride could include the synthesis of new analogs of the endogenous hormone melatonin and other compounds with neuroprotective properties . Further studies on its biological activities, epoxy curing studies, and its chelating behavior with various metal ions are also suggested .
Mechanism of Action
Target of Action
Indole derivatives, which this compound is a part of, are known to bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives are known to interact with their targets, causing various changes that lead to their biological effects .
Biochemical Pathways
Indole derivatives are known to possess various biological activities, affecting a broad range of biochemical pathways .
Result of Action
Indole derivatives are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride involves the condensation of 3,3-dimethyl-1-(2-nitrophenyl)triazene with ethyl acetoacetate followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "3,3-dimethyl-1-(2-nitrophenyl)triazene", "ethyl acetoacetate", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Condensation of 3,3-dimethyl-1-(2-nitrophenyl)triazene with ethyl acetoacetate in the presence of sodium ethoxide to form 3,3-dimethyl-5-(2-nitrophenyl)-1-(ethoxycarbonyl)-1,2,4-triazolidine.", "Step 2: Reduction of the nitro group using sodium borohydride in ethanol to form 3,3-dimethyl-5-(2-aminophenyl)-1-(ethoxycarbonyl)-1,2,4-triazolidine.", "Step 3: Cyclization of the triazolidine ring using hydrochloric acid in water to form 5-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride." ] } | |
CAS RN |
2059944-58-8 |
Product Name |
5-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one hydrochloride |
Molecular Formula |
C11H15ClN2O |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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